TELLURIC ACID

• CAS No.: 13451-14-4
• Molecular Formula: H6O6Te
• Molecular Weight: 229.642
• IUPAC Name: telluric acid;dihydrate
• InChI: InChI=1S/H2O4Te.2H2O/c1-5(2,3)4;;/h(H2,1,2,3,4);2*1H2
• InChI Key: VCYUGZHEVVXOPD-UHFFFAOYSA-N
• SMILES: O.O.O[Te](=O)(=O)O

Description

Telluric acid, also known as orthothis compound, is a chemical compound with the formula Te(OH)₆. It is a white crystalline solid composed of octahedral molecules that persist in aqueous solutions. This compound is the highest oxidized form of tellurium, a chemical element in the chalcogen group, which also includes oxygen, sulfur, selenium, and polonium .

Mechanism of Action

Target of Action

Telluric acid, or more accurately orthothis compound, is a chemical compound with the formula Te(OH)₆ . It is a weak acid which is dibasic, forming tellurate salts with strong bases and hydrogen tellurate salts with weaker bases or upon hydrolysis of tellurates in water . It is used as a tellurium-source in the synthesis of oxidation catalysts .

Mode of Action

This compound interacts with its targets through its oxidizing properties . It can react with strong bases to form tellurates . It is a powerful oxidizing agent and can be dehydrated to make tellurium trioxide .

Biochemical Pathways

This compound has been shown to influence several biochemical pathways. In particular, it has been found to affect the TLR4, Nrf2, and PI3K/Akt signaling pathways . These pathways play crucial roles in immune response, oxidative stress response, and cell survival respectively .

Pharmacokinetics

It is known that this compound is a white crystalline solid that is soluble in water . This suggests that it could be absorbed and distributed in the body through the bloodstream. Its metabolism and excretion are areas of ongoing research.

Result of Action

It has been shown to haveantioxidant and anti-inflammatory capabilities in experimental endotoxemia . It has also been used in research as a precursor for the synthesis of tellurium-based compounds with interesting properties .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it could be affected by the hydration status of the body . Additionally, as an oxidizing agent, it could potentially cause fires or explosions when combined with certain substances, so it should be handled with care .

Biochemical Analysis

Biochemical Properties

Telluric acid is known for its redox-modulating and anti-inflammatory activities . It is used as a source of tellurium in the synthesis of oxidation catalysts

Cellular Effects

This compound has been shown to have renoprotective effects against lipopolysaccharide (LPS)-induced acute kidney injury (AKI) in mice . This effect might be partly attributed to the modulation of toll-like receptor 4 (TLR4), phosphoinositide 3-kinase (PI3K)/Akt, and nuclear factor-erythroid 2-related factor-2 (Nrf2) signaling pathways .

Molecular Mechanism

It is known that this compound is formed by the oxidation of tellurium or tellurium dioxide with a powerful oxidising agent such as hydrogen peroxide .

Temporal Effects in Laboratory Settings

It is known that the anhydrous acid is stable in air at 100 °C but above this it dehydrates to form polymetathis compound .

Dosage Effects in Animal Models

In animal models, this compound has been shown to have renoprotective effects against LPS-induced AKI

Metabolic Pathways

It is known that this compound is formed by the oxidation of tellurium or tellurium dioxide with a powerful oxidising agent .

Preparation Methods

Synthetic Routes and Reaction Conditions: Telluric acid is typically prepared by oxidizing tellurium or tellurium dioxide with strong oxidizing agents such as hydrogen peroxide, chromium trioxide, or sodium peroxide. The reaction can be summarized as follows: [ \text{TeO}_2 + \text{H}_2\text{O}_2 + 2 \text{H}_2\text{O} \rightarrow \text{Te(OH)}_6 ] Crystallization of this compound solutions below 10°C yields this compound tetrahydrate (Te(OH)₆·4H₂O) .

Industrial Production Methods: In industrial settings, this compound is produced by similar oxidation processes, often involving the use of nitric acid or hydrogen peroxide. The reaction conditions are optimized to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions: Telluric acid undergoes various chemical reactions, including:

Oxidation: this compound acts as a powerful oxidizing agent. For example, it can oxidize sulfur dioxide to sulfuric acid.

Reduction: this compound can be reduced to tellurous acid (H₂TeO₃) or elemental tellurium under specific conditions.

Substitution: In the presence of strong bases, this compound forms tellurate salts.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, nitric acid, chromium trioxide.

Reducing Agents: Sulfur dioxide, hydrogen sulfide.

Bases: Sodium hydroxide, potassium hydroxide.

Major Products Formed:

Tellurates: Formed by the reaction of this compound with strong bases.

Tellurous Acid: Formed by the reduction of this compound.

Elemental Tellurium: Formed by further reduction of tellurous acid.

Scientific Research Applications

Telluric acid has several scientific research applications:

Chemistry: Used as a precursor for the synthesis of tellurium-based compounds with semiconducting properties.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in cancer treatment due to its ability to induce oxidative stress in cancer cells.

Industry: Utilized in the production of oxidation catalysts and in certain types of organic synthesis

Comparison with Similar Compounds

• Sulfuric Acid (H₂SO₄)
• Selenic Acid (H₂SeO₄)
• Tellurous Acid (H₂TeO₃)

Biological Activity

Telluric acid (H₂TeO₃) is a compound of tellurium that has garnered interest due to its biological activity, particularly in the context of its toxicity and potential therapeutic applications. This article provides an overview of the biological effects, mechanisms of action, and relevant studies involving this compound and its derivatives.

Overview of Tellurium and Its Compounds

Tellurium (Te) is a metalloid belonging to the chalcogen group, often regarded as a toxic, non-essential trace element. Its compounds, including this compound, exhibit various biological activities that can be both detrimental and beneficial. Research indicates that tellurium compounds can interact with biological systems through specific chemical interactions with thiols, which are vital components in many biochemical processes .

This compound and its derivatives have been shown to exert their biological effects through several mechanisms:

• Oxidative Stress : Tellurium compounds can generate reactive oxygen species (ROS), leading to oxidative stress in cells. This mechanism is particularly noted in prokaryotic organisms, where high concentrations of tellurite can induce cellular damage .
• Enzyme Inhibition : this compound has been identified as an inhibitor of certain proteases, particularly cysteine proteases. This inhibition occurs due to the interaction between tellurium compounds and the thiol groups in these enzymes .
• Immunomodulatory Effects : Some tellurium compounds, such as AS-101 (a derivative of this compound), have demonstrated immunomodulatory properties, enhancing immune responses in various models .

Toxicity Profile

The toxicity of this compound is a significant concern. It can be absorbed through ingestion or inhalation, leading to various acute and chronic health effects:

• Acute Toxicity : Symptoms may include nausea, vomiting, garlic-like odor in breath, and discoloration of mucous membranes. In severe cases, exposure has led to systemic effects such as headache and fatigue .
• Chronic Effects : Long-term exposure to tellurium compounds has been associated with autoimmune disorders and neurodegenerative diseases due to their ability to induce oxidative stress and disrupt cellular functions .

Case Studies

Several studies highlight the biological activity of this compound:

• Neuroprotective Effects : Research has shown that AS-101 can enhance neuronal survival in models of ischemic stroke and protect dopaminergic neurons in Parkinson's disease models .
• Antitumor Activity : Some organotelluranes derived from tellurium have shown promise as antitumor agents by inhibiting cancer cell proliferation through mechanisms involving apoptosis induction .
• Microbial Interactions : Certain bacteria have developed resistance mechanisms against tellurium compounds, indicating a complex interaction between these microorganisms and tellurium species .

Research Findings

The following table summarizes key findings from recent studies on the biological activity of this compound:

Study Reference	Biological Activity	Findings
Shohat et al. (2005)	Immunomodulation	Induction of IL-2R and IL-5; protection during chemotherapy
Sredni et al. (2004)	Hair Growth Induction	AS-101 promotes hair growth in alopecia models
Okun et al. (2007a)	Neuroprotection	Protection against homocysteine-induced apoptosis
Yosef et al. (2007)	Enzyme Inhibition	SAS compound shows potent inhibition of cysteine proteases